4-chloro-1-[(2-chloro-4-fluorophenyl)methyl]-3,5-bis(1-methylpyrazol-4-yl)pyrazole

• Molecular Formula: C18H15Cl2FN6
• Molecular Weight: 405.3 g/mol
• IUPAC Name: 4-chloro-1-[(2-chloro-4-fluorophenyl)methyl]-3,5-bis(1-methylpyrazol-4-yl)pyrazole
• InChI: InChI=1S/C18H15Cl2FN6/c1-25-8-12(6-22-25)17-16(20)18(13-7-23-26(2)9-13)27(24-17)10-11-3-4-14(21)5-15(11)19/h3-9H,10H2,1-2H3
• InChI Key: QBEMXTFLTFZSEK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=C(C(=NN2CC3=C(C=C(C=C3)F)Cl)C4=CN(N=C4)C)Cl

Description

4-chloro-1-[(2-chloro-4-fluorophenyl)methyl]-3,5-bis(1-methylpyrazol-4-yl)pyrazole is a complex organic compound that belongs to the class of pyrazoles. Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2. This particular compound is characterized by the presence of chloro and fluoro substituents, which can significantly influence its chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 4-chl